![molecular formula C20H20N4O2 B4654235 1-(4-methoxyphenyl)-5-phenyl-3-(1-pyrrolidinylcarbonyl)-1H-1,2,4-triazole](/img/structure/B4654235.png)
1-(4-methoxyphenyl)-5-phenyl-3-(1-pyrrolidinylcarbonyl)-1H-1,2,4-triazole
Overview
Description
1-(4-methoxyphenyl)-5-phenyl-3-(1-pyrrolidinylcarbonyl)-1H-1,2,4-triazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. This compound belongs to the class of triazole derivatives, which are known for their diverse biological activities.
Scientific Research Applications
1-(4-methoxyphenyl)-5-phenyl-3-(1-pyrrolidinylcarbonyl)-1H-1,2,4-triazole has been studied extensively for its potential applications in medical research. Some of the key areas of research include cancer therapy, antimicrobial activity, and neurological disorders. In cancer therapy, this compound has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. In antimicrobial activity, it has shown activity against a range of bacterial and fungal strains. In neurological disorders, it has been studied for its potential as a neuroprotective agent.
Mechanism of Action
The mechanism of action of 1-(4-methoxyphenyl)-5-phenyl-3-(1-pyrrolidinylcarbonyl)-1H-1,2,4-triazole is not fully understood. However, studies have suggested that it works by inhibiting key enzymes and pathways involved in cell growth and survival. For example, it has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. It has also been shown to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects. For example, it has been shown to induce apoptosis in cancer cells, inhibit bacterial and fungal growth, and protect neurons from oxidative stress. It has also been shown to have anti-inflammatory and analgesic effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(4-methoxyphenyl)-5-phenyl-3-(1-pyrrolidinylcarbonyl)-1H-1,2,4-triazole in lab experiments is its diverse range of biological activities. This makes it a useful compound for studying a range of diseases and conditions. However, one limitation is its relatively low yield, which can make it difficult to obtain large quantities of the compound for experiments.
Future Directions
There are several future directions for research on 1-(4-methoxyphenyl)-5-phenyl-3-(1-pyrrolidinylcarbonyl)-1H-1,2,4-triazole. One area of interest is its potential as a cancer therapy. Further studies are needed to determine its efficacy in vivo and to optimize its delivery and dosing. Another area of interest is its potential as an antimicrobial agent. Studies are needed to determine its activity against a wider range of bacterial and fungal strains. Finally, research is needed to better understand the mechanism of action of this compound and to identify other potential therapeutic targets.
properties
IUPAC Name |
[1-(4-methoxyphenyl)-5-phenyl-1,2,4-triazol-3-yl]-pyrrolidin-1-ylmethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4O2/c1-26-17-11-9-16(10-12-17)24-19(15-7-3-2-4-8-15)21-18(22-24)20(25)23-13-5-6-14-23/h2-4,7-12H,5-6,13-14H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CGJIYSIOGGAGIS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2C(=NC(=N2)C(=O)N3CCCC3)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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